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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B14862747

CAS Number: 2096516-32-2

This technical guide provides a comprehensive overview of 11-Oxomogroside IV, a natural
triterpenoid glycoside found in the fruits of Siraitia grosvenorii, commonly known as monk fruit.
[1][2][3] Due to its status as a less abundant mogroside, publicly available data specifically on
11-Oxomogroside IV is limited. This document summarizes the existing information and,
where specific data is lacking, provides context based on the broader class of mogrosides. This
guide is intended for researchers, scientists, and professionals in drug development and
natural product chemistry.

Physicochemical Properties

11-Oxomogroside IV is a cucurbitane-type tetracyclic triterpenoid glycoside.[4][5] Its basic
physicochemical properties, as compiled from various chemical suppliers, are presented in
Table 1.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14862747?utm_src=pdf-interest
https://www.benchchem.com/product/b14862747?utm_src=pdf-body
https://www.medchemexpress.com/11-oxomogroside-iv.html
https://www.glpbio.com/sp/11-oxomogroside-iv.html
https://www.chemfaces.com/natural/11-Oxomogroside-IV-CFN91126.html
https://www.benchchem.com/product/b14862747?utm_src=pdf-body
https://www.benchchem.com/product/b14862747?utm_src=pdf-body
https://www.mdpi.com/2304-8158/13/14/2278
https://pmc.ncbi.nlm.nih.gov/articles/PMC11275593/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 2096516-32-2 [1][2]

Molecular Formula Cs4H90024 [1][2]

Molecular Weight 1123.28 g/mol [11[2]
Fruits of Siraitia grosvenorii

Natural Source _ [1][3]
(Swingle)

- Soluble in Methanol, Water,
Solubility o [6]
DMSO, Acetonitrile

Storage 2-8°C [6]

Biological Activity and Pharmacokinetics

Specific quantitative data on the biological activity of 11-Oxomogroside IV is not readily
available in the current scientific literature. However, the broader class of mogrosides,
particularly the more abundant Mogroside V, has been the subject of various studies.
Mogrosides are known for their intense sweet taste without contributing calories, making them
popular as natural sweeteners.[4]

Research on various mogrosides has revealed a range of potential health benefits, including
antioxidant and anti-inflammatory effects.[4][5] For context, Table 2 summarizes the reported
biological activities of the closely related compound, 11-oxo-mogroside V. It is important to note
that these findings may not be directly extrapolated to 11-Oxomogroside IV.
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Pharmacokinetic studies on mogrosides indicate that they are generally poorly absorbed in
their glycosidic form.[7][8] Instead, they are primarily metabolized by the gut microbiota, which
hydrolyzes the glucose units.[8][9] This process results in the formation of the aglycone,
mogrol, and its mono- and diglucosides, which are then absorbed.[8] The pharmacokinetic
profiles of mogrosides can be influenced by physiological conditions, such as in type 2 diabetes
models.[7]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or specific biological evaluation
of 11-Oxomogroside IV are not described in the currently available literature. The compound
is naturally sourced from monk fruit.[1][3] General methods for the extraction and purification of
mogrosides from Siraitia grosvenorii fruits typically involve solvent extraction followed by
various chromatographic technigques.

Signaling Pathways

There is no specific information detailing any signaling pathways directly modulated by 11-
Oxomogroside IV. Research on other mogrosides and their aglycone, mogrol, has suggested
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potential interactions with pathways related to metabolic health, such as the AMPK signaling
pathway.[8][10] However, further investigation is required to determine if 11-Oxomogroside IV
has similar effects.

General Metabolic Pathway of Mogrosides

The following diagram illustrates the generally accepted metabolic fate of mogrosides in the
gastrointestinal tract.
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Caption: General metabolic pathway of mogrosides.

Conclusion

11-Oxomogroside IV is a minor cucurbitane glycoside found in monk fruit. While its basic
chemical identity is established, there is a significant lack of specific data regarding its
biological activities, pharmacokinetic profile, and mechanisms of action. Future research is
necessary to elucidate the unique properties of this compound and to differentiate its potential
effects from those of more abundant mogrosides. The information presented in this guide is
based on the limited available data and the broader understanding of the mogroside class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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